N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[4-(4-nitrophenyl)piperazin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C18H20N4O5S/c1-14(23)19-15-2-8-18(9-3-15)28(26,27)21-12-10-20(11-13-21)16-4-6-17(7-5-16)22(24)25/h2-9H,10-13H2,1H3,(H,19,23)
• InChI Key: FOFJKKJTKSMXQU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H20N4O5S
• Molecular Weight: 404.4 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide, also known as N-(4-sulfamoylphenyl)-4-(4-nitrophenyl)piperazine-1-carboxamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the regulation of various biological processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. It has also been found to modulate the activity of certain neurotransmitter receptors, such as the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which are mediated by its inhibition of COX-2 activity. It has also been found to have anticonvulsant effects, which are mediated by its modulation of GABA-A receptor activity. In addition, it has been found to have antioxidant and neuroprotective effects, which may be beneficial for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide has several advantages for lab experiments. It is a relatively stable compound, which can be easily synthesized and purified. It has also been extensively studied for its potential applications in scientific research, which makes it a valuable tool for investigating the mechanisms of various biological processes. However, there are also some limitations to its use in lab experiments. It has been found to exhibit some toxicity at high doses, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for research involving N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide. One area of research is the investigation of its potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another area of research is the investigation of its mechanism of action, which may provide insights into the regulation of various biological processes. Finally, the development of new synthesis methods and purification techniques may improve the yield and purity of this compound, which may facilitate its use in various scientific research applications.

Synthesis Methods

The synthesis of N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide(4-{[4-(4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide involves the reaction of 4-nitrophenylpiperazine with 4-aminobenzenesulfonamide in the presence of acetic anhydride. The reaction proceeds through the formation of an intermediate, which is then converted into the final product through a series of steps involving hydrolysis and recrystallization. The purity and yield of the final product can be improved by optimizing the reaction conditions and purification methods.